3-Cyclopropyl-5-phenyl-1H-1,2,4-triazole

• IUPAC Name: 5-cyclopropyl-3-phenyl-1H-1,2,4-triazole
• InChI: InChI=1S/C11H11N3/c1-2-4-8(5-3-1)10-12-11(14-13-10)9-6-7-9/h1-5,9H,6-7H2,(H,12,13,14)
• InChI Key: DVHVKABQAHUDJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=NN2)C3=CC=CC=C3
• Molecular Formula: C11H11N3
• Molecular Weight: 185.22 g/mol

Description

3-Cyclopropyl-5-phenyl-1H-1,2,4-triazole is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has a unique structure that makes it an attractive target for synthesis and investigation. In

Mechanism of Action

The mechanism of action of 3-Cyclopropyl-5-phenyl-1H-1,2,4-triazole is not fully understood. However, it is believed that this compound exerts its effects by inhibiting various enzymes and proteins involved in cellular processes. For example, it has been reported to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
3-Cyclopropyl-5-phenyl-1H-1,2,4-triazole has been found to have several biochemical and physiological effects. For example, it has been reported to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of fungal and bacterial cells. In addition, 3-Cyclopropyl-5-phenyl-1H-1,2,4-triazole has been found to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Cyclopropyl-5-phenyl-1H-1,2,4-triazole in lab experiments is its unique structure, which allows for specific interactions with cellular targets. However, one limitation is that the compound may have off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for the investigation of 3-Cyclopropyl-5-phenyl-1H-1,2,4-triazole. One area of interest is the development of more efficient synthesis methods. In addition, further investigation is needed to fully understand the mechanism of action of this compound. Finally, there is potential for the development of new therapeutic agents based on the structure of 3-Cyclopropyl-5-phenyl-1H-1,2,4-triazole.
In conclusion, 3-Cyclopropyl-5-phenyl-1H-1,2,4-triazole is a heterocyclic compound that has potential applications in scientific research. This compound has a unique structure that allows for specific interactions with cellular targets. It has been investigated for its potential as an anti-tumor, anti-inflammatory, and anti-fungal agent. Further investigation is needed to fully understand the mechanism of action of this compound, and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 3-Cyclopropyl-5-phenyl-1H-1,2,4-triazole involves the reaction of cyclopropylcarbonyl azide and phenylhydrazine in the presence of a catalyst. This method has been reported in several research articles and has been found to be efficient and reliable.

Scientific Research Applications

3-Cyclopropyl-5-phenyl-1H-1,2,4-triazole has been investigated for its potential applications in scientific research. This compound has been found to exhibit antitumor, antifungal, and antibacterial properties. It has also been reported to have potential as an anti-inflammatory agent. In addition, 3-Cyclopropyl-5-phenyl-1H-1,2,4-triazole has been studied for its potential use in the treatment of neurological disorders.